1-(4-Ethylphenyl)ethane-1-sulfonamide

• Molecular Formula: C10H15NO2S
• Molecular Weight: 213.30 g/mol
• SMILES: CCC1=CC=C(C=C1)C(C)S(=O)(=O)N
• InChI: InChI=1S/C10H15NO2S/c1-3-9-4-6-10(7-5-9)8(2)14(11,12)13/h4-8H,3H2,1-2H3,(H2,11,12,13)
• InChIKey: MXQAFIKATFUHNA-UHFFFAOYSA-N

1-(4-Ethylphenyl)ethane-1-sulfonamide: Product Overview

1-(4-Ethylphenyl)ethane-1-sulfonamide (CAS 1249376-18-8) is a synthetic aryl sulfonamide featuring a 4-ethylphenyl group attached to an ethane-1-sulfonamide core . As a sulfonamide, it belongs to a class widely recognized for its capacity to inhibit enzymes such as dihydropteroate synthase and carbonic anhydrase, underpinning its utility as a pharmacophore in medicinal chemistry and chemical biology [1]. This compound serves as a defined intermediate for exploring structure-activity relationships (SAR) of alkylsulfonamides, where the ethyl substituent and ethane spacer differentiate it from common methanesulfonamide and benzenesulfonamide derivatives.

Scaffold Ethanesulfonamide for SAR differentiation from methanesulfonamide

Lipophilicity Supports incremental lipophilicity tuning (class-level estimate)

Purity Research-grade purity suitable for derivatization workflows

• [1] Supuran, C. T. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. 2008, 7, 168-181. View Source

1-(4-Ethylphenyl)ethane-1-sulfonamide: Substitution Risks

In sulfonamide chemistry, even minor structural modifications—such as the length of the alkyl chain or the position of aromatic substitution—can profoundly alter physicochemical properties, target binding affinity, and metabolic stability [1]. Substituting 1-(4-Ethylphenyl)ethane-1-sulfonamide with a close analog like 1-(4-ethylphenyl)methanesulfonamide or N-(4-ethylphenyl)ethanesulfonamide without experimental validation risks introducing unforeseen changes in lipophilicity (LogP), solubility, and biological activity, thereby compromising reproducibility in SAR studies or synthetic route development. The specific combination of a para-ethylphenyl group and an ethane-1-sulfonamide scaffold defines a distinct chemical space that is not represented by generic sulfonamide cores.

Methanesulfonamide analog Lipophilicity shift may alter ADME profile; SAR conclusions may not transfer

N-linked isomer C–S vs N–S connectivity may change target binding and analytical behavior

Generic sulfonamide core para-ethylphenyl + ethanesulfonamide defines a distinct chemical space requiring validation

• [1] Mohan, R.; et al. Sulfonamide-based Medicinal Chemistry: A Comprehensive Review on Synthesis and Biological Evaluation. European Journal of Medicinal Chemistry. 2020, 207, 112749. View Source

1-(4-Ethylphenyl)ethane-1-sulfonamide: Evidence Comparison

C-S vs. N-S Linkage: Physicochemical Impact

1-(4-Ethylphenyl)ethane-1-sulfonamide (CAS 1249376-18-8) and its structural isomer N-(4-ethylphenyl)ethanesulfonamide (CAS 544426-38-2) share the same molecular formula (C10H15NO2S) and mass (213.30 g/mol) but exhibit different IUPAC nomenclature and connectivity, which can lead to divergent chromatographic retention times and solubility profiles [1]. 1-(4-Ethylphenyl)ethane-1-sulfonamide features a carbon-sulfur bond directly to the phenyl-substituted carbon, while N-(4-ethylphenyl)ethanesulfonamide has a nitrogen-sulfur bond. Although direct comparative solubility or LogP data are not publicly available for this specific pair, the structural distinction is critical for analytical method development and purity assessment.

C–S vs N–S Linkage

Reported

Identical MW; distinct connectivity (C–S vs N–S bond)

Supports isomer-specific analytical method development

Direct solubility/LogP comparison not available for this pair

Evidence Dimension	Structural Identity and Physical Constant
Target Compound Data	CAS 1249376-18-8; Molecular Weight 213.30; Formula C10H15NO2S
Comparator Or Baseline	N-(4-ethylphenyl)ethanesulfonamide (CAS 544426-38-2); Molecular Weight 213.30; Formula C10H15NO2S
Quantified Difference	Identical molecular weight but distinct connectivity (C-S vs. N-S linkage)
Conditions	Structural analysis based on IUPAC nomenclature and SMILES strings

Why This Matters

Procurement of the incorrect isomer can invalidate analytical reference standards and introduce uncontrolled variability in synthetic or biological assays.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 17349596, 1-(4-Ethylphenyl)ethane-1-sulfonamide. 2025. View Source

Lipophilicity: Ethanesulfonamide vs. Methanesulfonamide

The replacement of a methanesulfonamide group (-CH2-SO2NH2) with an ethanesulfonamide group (-CH(CH3)-SO2NH2) introduces an additional methyl substituent on the carbon adjacent to the sulfonyl group, increasing molecular volume and hydrophobicity. In related sulfonamide series, such an increase in alkyl chain length typically elevates the calculated octanol-water partition coefficient (ClogP) by approximately 0.5 to 0.8 log units [1]. For 1-(4-Ethylphenyl)ethane-1-sulfonamide, this translates to an estimated ClogP of ~1.7, compared to ~1.2 for the analogous 1-(4-ethylphenyl)methanesulfonamide [2]. This incremental lipophilicity gain can enhance passive membrane permeability but may also reduce aqueous solubility.

Lipophilicity (ClogP)

Class-level inference

Est. ClogP ~1.7 vs ~1.2 (Δ~0.5 log units)

Supports lipophilicity tuning in SAR (computational estimate)

Fragment-based prediction; experimental LogP recommended

Evidence Dimension	Estimated Lipophilicity (ClogP)
Target Compound Data	Estimated ClogP ~1.7
Comparator Or Baseline	1-(4-ethylphenyl)methanesulfonamide: Estimated ClogP ~1.2
Quantified Difference	Approximate increase of 0.5 log units
Conditions	Computational prediction using fragment-based methods (e.g., CLOGP algorithm)

Why This Matters

The ethanesulfonamide scaffold offers a discrete increment in lipophilicity relative to methanesulfonamide, allowing medicinal chemists to fine-tune physicochemical properties without altering the aromatic pharmacophore.

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC. 1995. View Source
• [2] ChemAxon. Chemicalize Platform: Property Prediction for 1-(4-Ethylphenyl)ethane-1-sulfonamide and Analogs. 2025. View Source

Commercial Availability and Purity

1-(4-Ethylphenyl)ethane-1-sulfonamide is commercially available with reported purity of 95% (HPLC) from multiple vendors , whereas N-(4-ethylphenyl)ethanesulfonamide is listed at 97% purity . The target compound's synthesis typically involves the reaction of 4-ethylbenzenesulfonyl chloride with an appropriate amine, a route well-established for alkanesulfonamide preparation [1]. While 1-(4-Ethylphenyl)ethane-1-sulfonamide may offer a cost or lead-time advantage depending on supplier inventory, the 95% purity grade is suitable for most research applications, with the option to repurify for stringent requirements.

Commercial Purity

Supplier data

95% (HPLC) vs 97% for N-linked isomer

95% grade supports derivatization; repurify for stringent needs

Vendor specifications as of 2025; verify lot COA

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	Purity: 95% (HPLC); CAS 1249376-18-8
Comparator Or Baseline	N-(4-ethylphenyl)ethanesulfonamide: Purity 97% (HPLC); CAS 544426-38-2
Quantified Difference	Target compound has a 2% lower reported purity but may be more readily accessible
Conditions	Vendor specifications as of 2025

Why This Matters

Researchers must balance purity requirements against availability; 1-(4-Ethylphenyl)ethane-1-sulfonamide is a viable alternative when high-purity N-(4-ethylphenyl)ethanesulfonamide is backordered or cost-prohibitive.

• [1] Justia Patents. Preparation of alkanesulfonamides. US Patent 5166431. 1992. View Source

1-(4-Ethylphenyl)ethane-1-sulfonamide: Application Scenarios

Ethanesulfonamide Scaffold in SAR Studies

This compound is ideal for exploring the impact of an ethanesulfonamide group on target binding and ADME properties. Its unique C-S linkage (versus the N-S linkage of isomers) provides a distinct spatial orientation of the sulfonamide moiety, which can be exploited in lead optimization programs targeting enzymes like carbonic anhydrase or dihydropteroate synthase [1]. The predicted incremental lipophilicity (~0.5 log units higher than methanesulfonamide analogs) makes it a valuable tool for balancing potency and solubility in a series [2].

Analytical Reference Standard Development

The compound's distinct chromatographic and spectroscopic signature, relative to its N-linked isomer, supports its use as a reference standard for method validation in LC-MS or NMR assays. Laboratories can leverage the structural difference to ensure specificity and accurate quantification of sulfonamide intermediates in complex mixtures [3].

Sulfonamide Library Diversification

As a building block with a reactive sulfonamide group and a para-ethylphenyl moiety, 1-(4-Ethylphenyl)ethane-1-sulfonamide can be elaborated via N-alkylation, acylation, or metal-catalyzed cross-coupling to generate diverse sulfonamide libraries for high-throughput screening. Its 95% purity is generally sufficient for subsequent derivatization without extensive prepurification .

Application

Selection Property

Validation Focus

SAR studies

Ethanesulfonamide vs methanesulfonamide differentiation

Target binding and ADME assay interpretation

Analytical reference

C–S vs N–S connectivity for chromatographic specificity

LC-MS/NMR method specificity and quantification

Library diversification

Reactive sulfonamide + para-ethylphenyl moiety

Derivatization efficiency and research-grade purity

• [1] Supuran, C. T. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. 2008, 7, 168-181. View Source
• [2] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC. 1995. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 17349596, 1-(4-Ethylphenyl)ethane-1-sulfonamide. 2025. View Source